Ethyl 5-[2-(methoxycarbonyl)-3-thienyl]-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate

• IUPAC Name: ethyl 5-(2-methoxycarbonylthiophen-3-yl)-4,6-dioxo-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-3-carboxylate
• InChI: InChI=1S/C14H13N3O6S/c1-3-23-13(20)9-7-8(15-16-9)12(19)17(11(7)18)6-4-5-24-10(6)14(21)22-2/h4-5,7-8,15H,3H2,1-2H3
• InChI Key: FJJMNQOSYLZVMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NNC2C1C(=O)N(C2=O)C3=C(SC=C3)C(=O)OC
• Molecular Formula: C14H13N3O6S
• Molecular Weight: 351.34 g/mol
• CAS No.: 317821-62-8

Description

This compound is a research chemical. It is a complex organic molecule with a pyrazole core, which is a five-membered ring with two nitrogen atoms. The molecule also contains a thiophene ring, which is a five-membered ring with one sulfur atom.

Scientific Research Applications

Synthesis Methods and Derivatives Ethyl 5-[2-(methoxycarbonyl)-3-thienyl]-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate and its derivatives serve as intermediates in the synthesis of a range of chemical structures. For instance, N-Nitroso-4,5-dihydropyrazoles derived from this compound and similar structures undergo thermolysis to form 4,5-dihydroisoxazole derivatives, illustrating the compound's role in synthetic organic chemistry (Molchanov, Stepakov, & Kostikov, 2004). Similarly, the compound is used in Sonogashira-type cross-coupling reactions to produce condensed pyrazoles, highlighting its versatility in the synthesis of heterocyclic compounds (Arbačiauskienė, Vilkauskaitė, Šačkus, & Holzer, 2011).

Molecular Structure Analysis The molecular structures of synthesized compounds involving this compound are characterized using various spectroscopic techniques, ensuring the accuracy of synthesis and confirming the structure of intermediate products. Studies use techniques like 1H NMR, 13C NMR, Mass, FTIR, and elemental analysis to characterize the structures of synthesized compounds, providing a detailed understanding of the molecular architecture of these chemical entities (Kasımoğulları & Arslan, 2010).

Heterocyclic Compound Formation The compound is a precursor in the formation of various heterocyclic structures. For instance, it undergoes selective cyclocondensation to form partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones, indicating its role in the synthesis of complex heterocycles (Lebedˈ, Mozgovaya, Kos, & Vovk, 2012).

Crystal Structure Determination Advanced crystallographic techniques are employed to determine the crystal and molecular structure of compounds derived from this compound, providing crucial insights into their three-dimensional arrangement and potential applications in material science and pharmaceuticals (Dmitriev, Silaichev, & Maslivets, 2015).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis methods, chemical reactions, and potential applications in various fields. Given the wide range of applications of pyrazole derivatives, this compound could be a subject of interest in medicinal chemistry, drug discovery, and other areas of research.

Mechanism of Action

Target of Action

The compound contains a pyrazole ring, which is a common moiety in many biologically active compounds . Pyrazole derivatives have been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antipyretic, antimicrobial, and anticancer effects . The specific targets of this compound would depend on its exact structure and any functional groups present.